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Compound of Interest

Compound Name: (-)-Menthol

Cat. No.: B1675115 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides essential safety protocols, personal protective

equipment (PPE) recommendations, and detailed operational and disposal plans for handling

(-)-Menthol. Adherence to these procedures is critical for minimizing risks and fostering a

secure and productive laboratory setting.

(-)-Menthol, a common compound in pharmaceutical and consumer products, is a combustible

solid that can cause skin and serious eye irritation.[1] Inhalation may also lead to respiratory

tract irritation.[2][3][4] Understanding and implementing proper handling and disposal

techniques is therefore a necessity for all personnel.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling (-)-Menthol to ensure the

appropriate level of PPE is selected. The following table summarizes the recommended PPE

for handling (-)-Menthol in a laboratory setting.
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Protection Type Equipment
Specifications and
Standards

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when there is a significant

splash hazard.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

[4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1][5] A

lab coat or chemical-resistant

apron should also be worn.

For nitrile rubber gloves, a

minimum thickness of >0.11

mm is recommended, with

some sources suggesting 0.4

mm for prolonged contact,

providing a breakthrough time

of >480 minutes.[5][6][7]

Gloves should be inspected for

integrity before each use.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood.[3]

If dust is generated or

ventilation is inadequate, a

NIOSH or European Standard

EN 149 approved respirator

should be used.[3] Follow

OSHA respirator regulations in

29 CFR 1910.134.[3][4]

Occupational Exposure Limits for Particulates (as a general guideline):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://datasheets.scbt.com/sc-250299.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.001.763
https://echa.europa.eu/substance-information/-/substanceinfo/100.001.763
https://echa.europa.eu/registration-dossier/-/registered-dossier/12128/7/6/1
https://download.basf.com/p1/000000000030564715_SDS_GEN_TH/en_TH/L-Menthol_FCC_30564715_SDS_GEN_TH_en_4-0.pdf
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization Exposure Limit Value

OSHA
Permissible Exposure Limit

(PEL) - Total Dust
15 mg/m³

ACGIH
Threshold Limit Value (TLV) -

Inhalable Particles
10 mg/m³

ECHA
Derived No-Effect Level

(DNEL) - Inhalation (Chronic)
66.28 mg/m³[3]

Experimental Protocol: Safe Handling of (-)-Menthol
in a Laboratory Setting
1. Pre-Handling Procedures:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of (-)-Menthol to be used and the potential for dust generation or

splashing.

Gather Materials: Ensure all necessary PPE is available and in good condition. Prepare all

required equipment and reagents for the experiment.

Ventilation: Work in a well-ventilated area, preferably within a certified chemical fume hood,

especially when handling larger quantities or generating dust.[3]

Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire

extinguisher. Have a spill kit readily accessible.

2. Handling (-)-Menthol:

Don PPE: Put on the appropriate PPE as determined by the risk assessment, including a lab

coat, safety glasses or goggles, and chemical-resistant gloves.

Dispensing: Carefully weigh or measure the required amount of (-)-Menthol. Avoid creating

dust. If working with crystals, handle them gently.
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Dissolving: When dissolving (-)-Menthol, add it slowly to the solvent to avoid splashing. If

heating is required, do so in a controlled manner using a heating mantle or water bath.

Reactions: Conduct all reactions involving (-)-Menthol within a chemical fume hood.

3. Post-Handling Procedures:

Decontamination: Clean the work area thoroughly with an appropriate solvent and

decontaminating solution.

Waste Disposal: Dispose of all (-)-Menthol waste and contaminated materials as hazardous

waste in a clearly labeled, sealed container.[8] Follow all local, state, and federal regulations

for hazardous waste disposal.[8]

PPE Removal: Remove gloves using the proper technique to avoid skin contact with any

potential contamination.[6] Remove lab coat and other PPE.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[3]

Disposal Plan
Proper disposal of (-)-Menthol and associated contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Unused (-)-Menthol: Unused or surplus (-)-Menthol should be disposed of as hazardous

chemical waste.[8] Do not dispose of it down the drain or in regular trash.

Contaminated Materials: All materials that have come into contact with (-)-Menthol, including

gloves, weigh boats, paper towels, and empty containers, should be considered

contaminated. Place these items in a designated, sealed hazardous waste container.[6][8]

Waste Collection: Follow your institution's specific procedures for the collection and disposal

of hazardous chemical waste. Ensure that the waste container is properly labeled with the

contents.

Visualization of Safe Handling Workflow
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The following diagram illustrates the key steps and decision points for safely handling (-)-
Menthol in a laboratory environment.

Preparation

Handling

Post-Handling

Disposal

1. Conduct Risk Assessment

2. Gather PPE and Materials

3. Ensure Proper Ventilation
(Fume Hood)

4. Don Appropriate PPE

5. Weigh/Measure (-)-Menthol

6. Perform Experimental Procedure

7. Decontaminate Work Area

Spill Occurs?

8. Segregate and Label Waste

9. Remove PPE Correctly 11. Store Waste in Designated Area

10. Wash Hands Thoroughly 12. Arrange for Hazardous Waste Pickup

No Follow Spill Cleanup Protocol

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (-)-Menthol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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